Cas no 347-40-0 (6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine)

6-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine is a fluorinated heterocyclic compound featuring a benzoxazine core with a trifluoromethyl substituent at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, improving bioavailability in drug development. The benzoxazine scaffold offers versatility for further functionalization, enabling the synthesis of diverse bioactive molecules. Its stability under various reaction conditions makes it suitable for use in multi-step synthetic routes. This compound is particularly relevant in the design of CNS-active agents and herbicides due to its favorable physicochemical profile.
6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine structure
347-40-0 structure
Product Name:6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine
CAS No:347-40-0
MF:C9H8F3NO
MW:203.1611328125
MDL:MFCD08544345
CID:293759
PubChem ID:12000269
Update Time:2025-05-27

6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
    • 2H-1,4-Benzoxazine,3,4-dihydro-6-(trifluoromethyl)-
    • 6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine
    • 6-Trifluoromethyl-3,4-dihydro-2H-benzo[1,4]oxazine
    • AB45781
    • AGN-PC-00JJZW
    • MolPort-003-886-309
    • RP26015
    • SureCN3118100
    • MFCD08544345
    • SCHEMBL3118100
    • Z1269172146
    • PS-6688
    • AKOS017558853
    • CS-0451453
    • EN300-108238
    • W18971
    • 347-40-0
    • SY130740
    • 6-Trifluoromethyl-3,4-dihydro-2H-benzo[1,4]oxazine hydrochloride
    • 6-(TRIFLUOROMETHYL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE
    • 3,4-DIHYDRO-6-(TRIFLUOROMETHYL)-2H-BENZO[B][1,4]OXAZINE
    • 3,4-DIHYDRO-6-(TRIFLUOROMETHYL)-2H-1,4-BENZOXAZINE
    • MDL： MFCD08544345
    • Inchi： 1S/C9H8F3NO/c10-9(11,12)6-1-2-8-7(5-6)13-3-4-14-8/h1-2,5,13H,3-4H2
    • InChI Key： RJCKEXMCUNMOAQ-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC2=C(C=1)NCCO2)(F)F

Computed Properties

  • Exact Mass: 203.05600
  • Monoisotopic Mass: 203.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 21.26000
  • LogP: 2.64770

6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM154621-1g
6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
 347-40-0 95%
1g
 $408 2021-06-09
Alichem
A019094317-1g
6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
 347-40-0 95%
1g
 348.48 USD 2021-06-17
Chemenu
CM154621-1g
6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
 347-40-0 95%
1g
 $675 2025-08-06
Apollo Scientific
PC51155-1g
3,4-Dihydro-6-(trifluoromethyl)-2H-1,4-benzoxazine
 347-40-0 97%
1g
 £352.00 2024-07-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY130740-1g
6-(Trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine
 347-40-0 ≥95%
1g
 ¥3749.00 2025-08-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T940248-100mg
6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
 347-40-0 95%
100mg
 ￥720.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T940248-250mg
6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
 347-40-0 95%
250mg
 ￥1,440.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T940248-1g
6-(Trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
 347-40-0 95%
1g
 ￥4,635.00 2022-08-31
TRC
T899730-10mg
6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine
 347-40-0
10mg
 $ 50.00 2022-06-02
TRC
T899730-50mg
6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine
 347-40-0
50mg
 $ 135.00 2022-06-02

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